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Get Quote

Core Properties and Applications

The deuterated analog, Leucocrystal Violet-d6, is primarily used as an internal standard in mass

spectrometry to ensure accurate quantification of its non-deuterated form in complex samples [1].

The table below summarizes the key identifiers and properties of both the deuterated and standard

compounds for comparison:

Property Leucocrystal Violet-d6 Leucocrystal Violet (Standard)

CAS Number 1173023-92-1 [1] 603-48-5 [2] [3]

Molecular
Formula

C25H25D6N3 (Information derived from name

and description [1])

C25H31N3 [2]

Molecular
Weight

Information Missing 373.534 g/mol [2]

Molecular
Structure

Deuterated analog of Leucocrystal Violet; six
hydrogen atoms are replaced with deuterium

[1]

Tris(4-
(dimethylamino)phenyl)methane [2]

[3]

Density Information Missing 1.1±0.1 g/cm³ [2]
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Property Leucocrystal Violet-d6 Leucocrystal Violet (Standard)

Melting Point Information Missing 175-177 °C [2]

Boiling Point Information Missing 529.8±50.0 °C [2]

Flash Point Information Missing 281.8±20.7 °C [2]

Storage &
Stability

Limited shelf life; light and air sensitive [1] [2] Stable but light and air sensitive [2]

Experimental Use in Analytical Chemistry

The primary and most validated application of Leucocrystal Violet-d6 is as an internal standard in the

analysis of triphenylmethane dyes in biological and food matrices.

Application: Used as an internal standard for the determination of leucocrystal violet and other
triphenylmethane dyes (like malachite green and crystal violet) in samples such as aquaculture
products, fish, and shrimp [1].
Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The deuterated

standard compensates for potential matrix effects and losses during sample preparation [1].
Key Characteristics:

Quality: Neat material (analytical standard) [1].
Suitability: Suitable for HPLC and GC analysis [1].

Mass Shift: M+6, providing a distinct mass signature from the analyte [1].

Workflow for Residue Analysis

The following diagram illustrates the general experimental workflow where Leucocrystal Violet-d6 is

utilized.
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Safety and Handling

Please note the following safety information for this compound [1]:
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Signal Word: Warning
Hazard Classifications:

Eye Irritation (Category 2)

Skin Irritation (Category 2)
Specific Target Organ Toxicity following single exposure (Category 3)

Target Organ: Respiratory System
Storage: Class 11 (Combustible Solids)

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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